FDH1 gene product

• CAS No.: 149255-63-0
• Molecular Formula: C23H21NO4
• Synonyms: FDH1 gene product

Description

Overview of Formate (B1220265) Dehydrogenase Enzymes

Formate dehydrogenases (FDHs) are a class of enzymes that catalyze the oxidation of formate to carbon dioxide. medchemexpress.com This reaction is coupled with the reduction of an electron acceptor, most commonly nicotinamide (B372718) adenine (B156593) dinucleotide (NAD+) to NADH. medchemexpress.com FDHs are found in a diverse range of organisms and are classified into two main categories based on their structure and metal content: metal-independent and metal-containing FDHs. frontiersin.org Metal-independent FDHs are typically found in yeast, fungi, and plants, while metal-dependent FDHs, which contain molybdenum or tungsten, are more common in prokaryotes. frontiersin.orguea.ac.uk These enzymes are critical for various metabolic processes, including the catabolism of C1 compounds like methanol (B129727) in methylotrophic organisms and anaerobic respiration in prokaryotes. medchemexpress.com

The FDH1 Gene Product as a Key Catalytic Entity

The this compound is a specific type of NAD+-dependent formate dehydrogenase. researchgate.net It functions as a key catalytic entity in the interconversion of formate and carbon dioxide. creative-enzymes.com The enzyme facilitates the transfer of a hydride ion from formate to NAD+, resulting in the formation of NADH and the release of carbon dioxide. frontiersin.org This catalytic activity is essential for detoxifying formate, which can be harmful at high concentrations, and for generating reducing power in the form of NADH. creative-enzymes.com The FDH1 protein has been identified and characterized in numerous organisms, including the yeast Saccharomyces cerevisiae and Candida boidinii, the plant Arabidopsis thaliana, and various bacteria. creative-enzymes.comuniprot.orgresearchgate.net

Biological Significance of Formate Metabolism Catalyzed by FDH1

The metabolism of formate, catalyzed by the this compound, holds significant biological importance. In methylotrophic yeasts, it is the final step in the methanol oxidation pathway. In non-methylotrophic organisms, FDH1 plays a crucial role in detoxifying exogenous formate.

In plants, the expression of the FDH1 gene is induced by various abiotic and biotic stresses, including drought, wounding, and pathogen infection, suggesting its role in stress response and defense mechanisms. researchgate.netresearchgate.netplos.org For instance, overexpression of FDH1 in pepper plants has been shown to regulate cell death and enhance defense responses against bacterial pathogens. uea.ac.uk

Furthermore, the reversible nature of the reaction catalyzed by some FDHs, including the potential for CO2 reduction to formate, has garnered significant interest for its applications in carbon dioxide fixation and biofuel production. creative-enzymes.comacs.org In some bacteria, FDH1 is crucial for CO2 fixation and assimilation. uniprot.org Studies in Saccharomyces cerevisiae have shown that overexpression of FDH1 can improve tolerance to formic acid and increase ethanol (B145695) yield, highlighting its industrial relevance. creative-enzymes.com

Detailed Research Findings

Recent research has provided valuable quantitative insights into the function and characteristics of the this compound across different species. These findings are summarized in the following data tables.

Table 1: Comparative Kinetic Parameters of FDH1 from Various Organisms This table presents the Michaelis constant (Km) for formate and the catalytic rate constant (kcat) for the FDH1 enzyme from different species. Km indicates the substrate concentration at which the enzyme reaches half of its maximum velocity, with a lower value suggesting a higher affinity for the substrate. kcat represents the number of substrate molecules converted to product per enzyme molecule per second.

Organism	Km (formate) (mM)	kcat (s⁻¹)	Source
Candida boidinii	13	3.7	creative-enzymes.comuniprot.org
Pseudomonas sp. 101	-	7.3	creative-enzymes.com
Thermococcus onnurineus NA1 (Fdh3)	13.5	-	frontiersin.org
Arabidopsis thaliana (wild-type)	-	-	researchgate.net
Arabidopsis thaliana (pFDH-18 mutant)	-	-	researchgate.net

Table 2: Specific Activity of FDH1 in Different Yeast Strains Specific activity is a measure of enzyme purity and is defined as the units of enzyme activity per milligram of total protein. One unit (U) is the amount of enzyme that catalyzes the conversion of one micromole of substrate per minute under specified conditions. This table shows the specific activity of FDH1 in different strains of Saccharomyces cerevisiae.

Saccharomyces cerevisiae Strain	Specific FDH1 Activity (U/mg of total protein)	Source
S288C (control)	1.10 ± 0.16	researchgate.net
F3	2.83 ± 0.11	researchgate.net
S288C with pRS424-PGK1p (control)	1.29	researchgate.net
FA (FDH1 overexpression)	3.06	researchgate.net

Table 3: Effect of FDH1 Overexpression on Fermentation in Saccharomyces cerevisiae This table illustrates the impact of overexpressing the FDH1 gene on glucose consumption and ethanol production in Saccharomyces cerevisiae in the presence of acetic acid.

Strain	Glucose Utilized in 72h (g/L)	Ethanol Yield (g/g glucose)	Source
Control	36 ± 0.75	0.29 ± 0.03	creative-enzymes.com
S. cerevisiae FA (FDH1 overexpression)	39.1 ± 0.46	0.317 ± 0.02	creative-enzymes.com

Table 4: Induction of FDH1 Gene Expression Under Stress in Plants This table shows the fold change in the expression of the FDH1 gene in Arabidopsis thaliana in response to infection with host and non-host bacterial pathogens.

Plant	Stress Condition	Fold Change in FDH1 Expression	Source
Arabidopsis thaliana	Inoculation with virulent pathogen (P. syringae pv. maculicola)	< 0.5	plos.org
Arabidopsis thaliana	Inoculation with non-host pathogen (P. syringae pv. tabaci)	~2	plos.org

Molecular Biology and Genetics of the Fdh1 Gene

The study of the FDH1 gene has revealed key insights into its fundamental characteristics and evolutionary history.

Gene Identification and Genomic Context of FDH1

The FDH1 gene, which codes for NAD+-dependent formate (B1220265) dehydrogenase, has been identified and characterized in various organisms. nih.govnih.gov In the methylotrophic yeast Candida boidinii, the FDH1 gene was cloned from a genomic library. nih.govnih.govasm.org Similarly, in the model plant Arabidopsis thaliana, the gene is officially designated as FDH with the locus tag AT5G14780. nih.gov In the pathogenic fungus Sclerotinia sclerotiorum, the formaldehyde (B43269) dehydrogenase SsFdh1 has been identified as an interacting partner of the GATA transcription factor SsNsd1. asm.org The bacterium Methylobacterium extorquens AM1 is known to have at least four distinct formate dehydrogenase enzymes, with FDH1 being one of the two predicted to encode NAD-linked enzymes. nih.gov

The genomic location of FDH1 varies among species. In Arabidopsis thaliana, it is found on chromosome 5. nih.gov In the yeast Saccharomyces cerevisiae, FDH1 is also known by its systematic name YOR388C. yeastgenome.org

Conservation and Orthology of FDH1 across Diverse Organisms

The FDH1 gene exhibits a notable degree of conservation across different kingdoms of life, indicating its fundamental biological importance. researchgate.net Homologs of FDH1 have been identified in a wide array of organisms, including bacteria, yeast, and plants. researchgate.net For instance, the protein sequence of NbFDH1 in Nicotiana benthamiana shows 96% identity to SlFDH1 from tomato and 80% identity to AtFDH1 from Arabidopsis. plos.orgnih.gov This high level of sequence similarity suggests a conserved function for the FDH1 protein. researchgate.net

Phylogenetic analyses suggest that the evolution of FDH genes in plants involved events such as local gene duplication. researchgate.net In some organisms, multiple, highly similar FDH genes can be found, which may be differentially expressed in response to various environmental cues. researchgate.net

FDH1 as a Single-Copy Gene in Specific Lineages

While some organisms possess multiple FDH genes, FDH1 exists as a single-copy gene in several plant lineages, including both monocots and dicots. researchgate.netplos.orgnih.gov For example, Arabidopsis thaliana contains a single FDH gene in its genome. researchgate.net Public database searches have confirmed that FDH is generally a low-copy-number gene in plant genomes. researchgate.net This single-copy status in certain lineages highlights its essential, non-redundant role in these organisms.

Table 1: Orthologs of the FDH1 Gene in Various Organisms

Organism	Gene Name/Identifier	Additional Information
Arabidopsis thaliana	FDH / AT5G14780	Also known as AtFDH1. nih.gov
Candida boidinii	FDH1	Cloned from a genomic library. nih.govnih.govasm.org
Saccharomyces cerevisiae	FDH1 / YOR388C	NAD(+)-dependent formate dehydrogenase. yeastgenome.orguniprot.org
Nicotiana benthamiana	NbFDH1	Homologous to SlFDH1 and AtFDH1. plos.orgnih.gov
Phaseolus vulgaris	Three FDH genes	Located in the B4 resistance gene cluster. researchgate.net
Methylobacterium extorquens AM1	fdh1	One of four identified formate dehydrogenases. nih.gov
Sclerotinia sclerotiorum	SsFdh1	Interacts with the GATA transcription factor SsNsd1. asm.org
Clostridium ljungdahlii	fdh1	A critical formate dehydrogenase for CO2 fixation. nih.govasm.orgasm.org

Transcriptional Regulation of FDH1 Gene Expression

The expression of the FDH1 gene is tightly controlled at the transcriptional level, responding to the availability of different nutrients and the presence of specific metabolites. This regulation ensures that the FDH1 enzyme is produced when needed for metabolic processes.

Inducibility by Carbon Source Availability

The availability of different carbon sources is a key factor influencing FDH1 gene expression. In the methylotrophic yeast Candida boidinii, FDH1 expression is induced when methanol (B129727) is used as the carbon source. nih.govnih.govasm.org Similarly, in Pichia pastoris, genes related to the methanol utilization pathway, including FDH1, are upregulated when the carbon source shifts from glycerol (B35011) to methanol. oup.com

In the gas-fermenting bacterium Clostridium ljungdahlii, the transcription levels of FDH genes, including fdh1, are significantly higher in cells grown on CO2 compared to those grown on fructose. nih.gov This indicates that the expression of these genes responds to different carbon sources. nih.gov Conversely, in Saccharomyces cerevisiae, high concentrations of CO2 lead to a strong transcriptional downregulation of the FDH1 gene. oup.com

Inducibility by Nitrogen Source Availability

The type of nitrogen source available to the cell also plays a role in regulating FDH1 expression. In Candida boidinii, FDH1 expression is induced when methylamine (B109427) or choline (B1196258) are used as the nitrogen source. nih.govnih.govasm.org The metabolism of these compounds leads to the formation of formate, which in turn can induce FDH1 expression. asm.org Interestingly, the presence of ammonium (B1175870) chloride alongside choline or methylamine prevents the induction of FDH1. asm.org In the fungus Sclerotinia sclerotiorum, the GATA transcription factor SsNsd1, which is involved in nitrogen metabolism, regulates SsFdh1. asm.org

Regulation by Specific Metabolites, including Formate

The metabolite formate is a direct and potent inducer of FDH1 gene expression. In Candida boidinii, formate can induce FDH1 expression even when glucose is present as the carbon source. nih.govnih.govasm.org This suggests that the primary physiological role of FDH1 in the presence of these inducing substrates is the detoxification of formate. nih.govasm.org

In the methanogenic archaeon Methanococcus maripaludis, the expression of fdh genes is not regulated by the presence of formate but rather by the presence of H2. asm.org In contrast, studies on Syntrophobacter fumaroxidans have shown that formate stress can lead to the downregulation of FDH gene expression. researchgate.net

Table 2: Regulation of FDH1 Gene Expression

Organism	Regulatory Factor	Effect on FDH1 Expression
Candida boidinii	Methanol (Carbon Source)	Induction. nih.govnih.govasm.org
Candida boidinii	Methylamine (Nitrogen Source)	Induction. nih.govnih.govasm.org
Candida boidinii	Choline (Nitrogen Source)	Induction. nih.govnih.govasm.org
Candida boidinii	Formate	Induction. nih.govnih.govasm.org
Pichia pastoris	Methanol (vs. Glycerol)	Upregulation. oup.com
Clostridium ljungdahlii	CO2 (vs. Fructose)	Higher Transcription. nih.gov
Saccharomyces cerevisiae	High CO2 Concentration	Downregulation. oup.com
Methanococcus maripaludis	H2	Controls Transcription. asm.org
Syntrophobacter fumaroxidans	Formate Stress	Downregulation. researchgate.net

Influence of Global Transcription Factors on FDH1 Expression

The expression of the FDH1 gene is intricately regulated by a network of global transcription factors that respond to cellular metabolic status and environmental cues. In the gas-fermenting bacterium Clostridium ljungdahlii, the global transcription factor CcpA has been shown to directly control FDH1 expression at the transcriptional level. nih.gov CcpA negatively regulates FDH1 expression, a finding that was confirmed by a 2.5-fold increase in the transcriptional level of fdh1 following the deletion of the ccpA gene. asm.org This repression is part of a complex regulatory module that also involves post-translational modification by lysine (B10760008) acetylation, highlighting an interactive control of FDH1 activity. nih.govnih.gov

In the methylotrophic yeast Candida boidinii, the transcription factor CbMpp1 positively regulates the transcription of FDH1, along with other genes involved in methanol metabolism like AOD1 and DAS1. asm.org This coordinated regulation ensures a balanced C1 metabolism. Similarly, in Saccharomyces cerevisiae, the transcription factor Adr1p is implicated in the regulation of genes relevant to methanol metabolism, including FDH1. researchgate.net In the fungus Sclerotinia sclerotiorum, the GATA transcription factor SsNsd1 directly binds to the promoter region of Ssfdh1, regulating its expression. asm.org This interaction is crucial for various cellular processes, including development and pathogenicity. asm.org

The interplay between different regulatory systems is also evident. For instance, in C. ljungdahlii, the lysine acetyltransferase/deacetylase system At2/Dat1 not only modifies FDH1 activity but also regulates the global transcription factor CcpA, which in turn controls the expression of At2. nih.gov This creates a feedback loop, demonstrating a previously unreported interaction mode between acetylation systems and transcription factors. nih.gov

Organism	Transcription Factor	Regulatory Effect on FDH1	Reference
Clostridium ljungdahlii	CcpA	Negative	nih.govasm.orgnih.gov
Candida boidinii	CbMpp1	Positive	asm.org
Saccharomyces cerevisiae	Adr1p	Implicated in regulation	researchgate.net
Sclerotinia sclerotiorum	SsNsd1	Positive	asm.org

Stress-Responsive Induction Mechanisms of FDH1

FDH1 expression is significantly induced in response to a variety of environmental stresses, underscoring its role in cellular defense and adaptation. In plants, FDH1 is upregulated by both abiotic and biotic stressors. For example, in potato and Arabidopsis plants, FDH expression is induced by hypoxia, chilling, heating, drought, wounding, and osmotic stress. nih.gov Similarly, pepper FDH1 is rapidly induced by drought, high salinity, and the phytohormones ethylene (B1197577) and salicylic (B10762653) acid (SA). nih.gov The induction of FDH1 is a key component of the plant's defense response against bacterial pathogens. nih.govplos.org In Arabidopsis, AtFDH1 expression increases in response to both host and nonhost bacterial pathogens. plos.orgnih.gov

In yeasts, FDH1 is induced by chemical stresses. In Saccharomyces cerevisiae, FDH1 is induced in response to formaldehyde, ethanol (B145695), and methyl methanesulphonate. yeastgenome.org The presence of lactic acid also triggers an unusual regulatory pattern in a family of genes related to S. cerevisiae FDH1. asm.org In the context of osmotic stress, such as high sugar concentrations, formate dehydrogenase 1 (FDH1) showed a significant increase in Zygosaccharomyces mellis. psecommunity.org

The induction of FDH1 is often linked to the detoxification of harmful compounds generated during stress. For example, in methylotrophic yeasts, FDH plays a primary role in detoxifying intracellular formate. biorxiv.org In Candida boidinii, FDH1 expression is induced by methanol, methylamine, and choline, and its main physiological role across these conditions appears to be formate detoxification. nih.gov

Organism	Stress Condition	Induction of FDH1	Reference
Arabidopsis thaliana	Bacterial pathogens, drought, osmotic stress	Upregulated	nih.govplos.orgnih.gov
Pepper (Capsicum annuum)	Drought, high salinity, ethylene, salicylic acid	Upregulated	nih.gov
Saccharomyces cerevisiae	Formaldehyde, ethanol, methyl methanesulphonate, lactic acid	Upregulated	yeastgenome.orgasm.org
Zygosaccharomyces mellis	High sugar concentration	Upregulated	psecommunity.org
Candida boidinii	Methanol, methylamine, choline	Upregulated	nih.gov

Genetic Manipulation and Functional Genomics of FDH1

Gene Disruption and Mutational Analysis of FDH1 Alleles

Gene disruption studies have been instrumental in elucidating the physiological functions of FDH1. In the methylotrophic yeast Candida boidinii, disruption of the FDH1 gene led to greatly inhibited growth on methanol and the accumulation of toxic levels of formate in the medium. nih.gov This demonstrated that a key role of FDH in this organism is the detoxification of formate. nih.gov Similarly, in Komagataella phaffii (Pichia pastoris), an fdh1Δ mutant showed reduced growth in a methanol-based medium and increased sensitivity to formate accumulation. biorxiv.org However, the gene was found to be non-essential for cell survival. biorxiv.org

In Saccharomyces cerevisiae, engineered strains with a knocked-out FDH1 gene (BY4741ΔscFDH1) exhibited decreased activities of antioxidant enzymes like CAT, SOD, and POD, as well as reduced content of trehalose, glycerin, ATP, and NADH. psecommunity.org This suggests a role for FDH1 in maintaining cellular redox balance and energy metabolism.

In the gas-fermenting bacterium Clostridium ljungdahlii, deletion of the fdh1 gene resulted in significantly slower growth and reduced production of acetate (B1210297) and ethanol when grown on CO2, indicating its crucial role in CO2 fixation. asm.org Mutational analysis of FDH1 in C. ljungdahlii identified a critical lysine residue (K29) for its activity. nih.gov A mutation mimicking deacetylation (K29R) restored the growth of a Δfdh1 strain, while a mutation mimicking acetylation (K29Q) did not. nih.gov

In plants, T-DNA insertion mutants of AtFDH1 in Arabidopsis thaliana showed compromised nonhost resistance, basal resistance, and gene-for-gene resistance to bacterial pathogens. plos.orgnih.gov These mutants displayed increased susceptibility to both host and nonhost pathogens. nih.gov

Organism	Gene Disruption/Mutation Effect	Key Finding	Reference
Candida boidinii	Inhibited growth on methanol, formate accumulation	FDH1 is crucial for formate detoxification.	nih.gov
Komagataella phaffii	Reduced growth on methanol, formate sensitivity	FDH1 is important for methanol metabolism but not essential for survival.	biorxiv.org
Saccharomyces cerevisiae	Decreased antioxidant enzyme activity and metabolite levels	FDH1 is involved in redox balance and energy metabolism.	psecommunity.org
Clostridium ljungdahlii	Slower growth and reduced product formation on CO2	FDH1 is critical for CO2 fixation.	asm.org
Arabidopsis thaliana	Increased susceptibility to bacterial pathogens	AtFDH1 is required for plant defense responses.	plos.orgnih.gov

Overexpression Strategies for the FDH1 Gene Product

Overexpression of the FDH1 gene has been employed as a strategy to enhance specific metabolic capabilities and stress tolerance in various organisms. In Saccharomyces cerevisiae, overexpressing the endogenous fdh gene led to improved tolerance to both formic acid and acetic acid. mdpi.com This was achieved by ligating the fdh coding region into a multi-copy vector, resulting in a twofold increase in FDH1 activity. mdpi.com

In the bacterium Pseudomonas aeruginosa, overexpression of FDH1 from Candida boidinii (FDH1Cb) led to significant changes in the transcriptional profile, with many genes involved in energy metabolism being downregulated. researchgate.net This suggests a global impact of altered redox balance on gene transcription. researchgate.net

In plants, overexpressing FDH1 has been shown to enhance disease resistance. Transgenic Arabidopsis thaliana overexpressing pepper FDH1 exhibited greater resistance to Pseudomonas syringae pv. tomato in a salicylic acid-dependent manner. nih.gov This was accompanied by increased cell death and H2O2 production in response to infection. nih.gov

In Clostridium ljungdahlii, overexpressing fdh1 under a strong promoter led to much faster growth and CO2 utilization. asm.org Furthermore, overexpressing a mutated, more active form of fdh1 (encoding FDH1K29R) resulted in even greater improvements in CO2 consumption and solvent production. asm.org

Organism	Overexpression Strategy	Outcome	Reference
Saccharomyces cerevisiae	Endogenous fdh on multi-copy vector	Increased tolerance to formic and acetic acid	mdpi.com
Pseudomonas aeruginosa	FDH1 from Candida boidinii	Altered transcriptional profile related to energy metabolism	researchgate.net
Arabidopsis thaliana	Pepper FDH1	Enhanced resistance to bacterial pathogens	nih.gov
Clostridium ljungdahlii	fdh1 under strong promoter	Increased CO2 utilization and solvent production	asm.org

Gene Silencing Methodologies for Investigating FDH1 Function

Gene silencing techniques, such as virus-induced gene silencing (VIGS), have been utilized to investigate the function of FDH1 in plants. In Nicotiana benthamiana, VIGS was used to downregulate NbFDH1 expression. plos.orgresearchgate.netplos.orgresearchgate.net Silencing of NbFDH1 compromised nonhost resistance to the bacterial pathogen P. syringae pv. tomato T1, leading to increased bacterial multiplication and disease symptoms. researchgate.net The silencing also attenuated the hypersensitive response (HR), a form of programmed cell death that limits pathogen spread. researchgate.net

In pepper plants, silencing of FDH1 enhanced susceptibility to Xanthomonas campestris pv. vesicatoria infection and resulted in a reduction in the cell death response. nih.gov These studies collectively demonstrate the importance of FDH1 in plant innate immunity against both host and nonhost bacterial pathogens. plos.org The efficiency of silencing in these experiments was confirmed to be around 70% downregulation of NbFDH1 transcripts compared to control plants. plos.org

Adaptive Laboratory Evolution Approaches

Adaptive laboratory evolution (ALE) has proven to be an effective strategy for improving microbial tolerance to inhibitory compounds and for enhancing specific metabolic pathways involving FDH1. In one study, a formic acid-tolerant strain of Saccharomyces cerevisiae was obtained through ALE. mdpi.com Transcriptional analysis of the evolved strain revealed a 2.15-fold upregulation of FDH1, suggesting its role in the enhanced tolerance. mdpi.com

In Methylorubrum extorquens, ALE was used to improve growth on formate as the sole carbon source. dbpia.co.krresearchgate.net An engineered mutant strain with disrupted native FDHs and reintroduced FDH1 was subjected to ALE for 300 generations, resulting in a mutant with significantly improved growth on formate. researchgate.net This improvement was attributed to potential changes in formate transport, cofactor biosynthesis, and the activity of FDH1 itself. dbpia.co.krresearchgate.net

ALE has also been used to develop a chemo-organo-autotrophic E. coli strain capable of growing on CO2 produced from formate via the Fdh reaction. mdpi.com After approximately 350 days of ALE in a xylose-limited chemostat, an evolved strain was isolated that could utilize CO2 from formate as its carbon source. mdpi.com These studies highlight the power of ALE to drive beneficial mutations and regulatory changes that enhance FDH1-related metabolic functions. mdpi.comdbpia.co.krresearchgate.netmdpi.com

The this compound, a type of formate dehydrogenase (FDH), is an enzyme that plays a significant role in cellular metabolism, particularly in the interconversion of formate and carbon dioxide. This enzyme is found in various organisms, including bacteria, yeast, and plants, and is involved in processes ranging from energy production to detoxification and defense responses.

Biochemical Characterization and Enzymatic Mechanisms of the Fdh1 Gene Product

Post-Translational Regulation of this compound Activity

Post-translational modification (PTM) is a crucial mechanism for regulating protein function after synthesis. wikipedia.org These modifications can alter enzyme activity, stability, and interactions. wikipedia.orgnih.gov Lysine (B10760008) acetylation is one such prevalent PTM that plays significant roles in various cellular processes, including metabolism. asm.orgwikipedia.orgnih.govnih.gov

Reversible Lysine Acetylation of the this compound

Lysine acetylation involves the transfer of an acetyl group, typically from acetyl-CoA, to the ε-amino group of a lysine residue on a protein. nih.govencyclopedia.pub This modification is reversible, being catalyzed by lysine acetyltransferases (KATs) and removed by lysine deacetylases (KDACs), including sirtuins. asm.orgnih.govmdpi.com

Research has identified reversible lysine acetylation as a regulatory mechanism for the this compound. asm.org In Clostridium ljungdahlii, a representative gas-fermenting bacterium, the FDH1 enzyme, critical for CO2 fixation, is regulated by a dominant reversible lysine acetylation system involving the acetyltransferase At2 and the deacetylase Dat1. asm.orgnih.gov

A specific and crucial acetylation site on FDH1 has been identified as lysine-29. asm.orgasm.org This indicates that acetylation at this particular residue plays a significant role in modulating FDH1 activity in this organism.

Influence of Acetylation on this compound Activity

Acetylation of lysine residues can influence protein function through various mechanisms, including altering protein conformation, affecting interactions with other molecules (such as substrates, cofactors, or other proteins), and influencing protein stability or localization. nih.govmdpi.com

In the context of Clostridium ljungdahlii FDH1, acetylation mediated by the At2/Dat1 system has been shown to markedly influence the enzyme's activity. asm.org While the precise molecular mechanisms by which acetylation at lysine-29 affects FDH1 activity may vary depending on the specific organism and cellular context, studies on other enzymes have demonstrated that lysine acetylation can significantly enhance or inhibit enzymatic activity. For instance, acetylation of malate (B86768) dehydrogenase 1 (MDH1) was found to dramatically enhance its enzymatic activity. nih.gov

The regulation of FDH1 activity through acetylation, as observed in C. ljungdahlii, highlights a complex interplay between PTMs and other regulatory mechanisms, such as transcriptional control. asm.orgnih.gov In this bacterium, the acetylation system At2/Dat1 also regulates the global transcription factor CcpA, which in turn can control At2 expression and negatively regulate FDH1 expression. asm.orgnih.gov This suggests a coordinated regulatory network where acetylation and transcriptional regulation collaboratively control FDH1 activity and, consequently, CO2 metabolism. asm.orgnih.gov

The specific effect of acetylation on FDH1 activity (activation or inhibition) and the detailed molecular mechanism by which lysine-29 acetylation exerts its influence are areas of ongoing research, but the identification of this modification underscores its importance in the regulation of FDH1 function.

Cellular and Subcellular Localization of the Fdh1 Gene Product

Constitutive Subcellular Compartmentation

The FDH1 gene product is primarily found in certain cellular compartments, with the most consistent localization being to the mitochondria in many organisms.

Mitochondrial Localization of the this compound

In higher plants, such as Arabidopsis thaliana and Nicotiana benthamiana, the AtFDH1 protein predominantly localizes to mitochondria. nih.govusu.eduplos.org This localization has been confirmed using techniques such as expressing FDH1 fused to Green Fluorescent Protein (GFP) and co-localizing it with mitochondrial-specific dyes like MitoTracker Red. nih.govplos.org Pepper (Capsicum annuum) mitochondrial FDH1 also contains a mitochondrial targeting sequence at its N-terminal region and localizes to mitochondria. nih.govoup.com In Saccharomyces cerevisiae, while FDH1 is normally found in the cytosol, it can be directed to the mitochondria by fusing it to a mitochondrial signal peptide. asm.org

Cytosolic Presence of the this compound in Specific Organisms

While mitochondrial localization is common, the this compound has also been observed in the cytosol in certain organisms. In Schizosaccharomyces pombe, FDH1 is reported to be localized in the cytosol. riken.jp In Saccharomyces cerevisiae, FDH1 is normally localized in the cytosol. asm.org

Dynamic Relocation and Dual Targeting of the this compound

Intriguingly, the this compound, particularly in plants, exhibits dynamic relocation and can be targeted to multiple organelles under specific conditions.

Chloroplast Targeting of the this compound under Specific Conditions

In addition to mitochondria, the this compound in plants has been shown to target chloroplasts, particularly in response to environmental cues. usu.eduresearchgate.netplos.org Studies in Arabidopsis have demonstrated that AtFDH1 can localize to both mitochondria and chloroplasts. nih.govresearchgate.netplos.org This chloroplast localization appears to be more pronounced after inoculation with nonhost pathogens. researchgate.net

Environmental and Developmental Cues for this compound Translocation

The translocation of the this compound to chloroplasts is not constitutive but is triggered by specific environmental and developmental cues. In Arabidopsis, the protein encoded by the single FDH1 gene is targeted to both mitochondria and chloroplasts in response to wounding and bacterial pathogens. usu.eduresearchgate.netplos.org Chloroplast localization of FDH1 in Arabidopsis was mainly detected under conditions of wounding and pathogen stresses. plos.org The expression level of FDH1 in Arabidopsis was drastically increased upon infection with host or nonhost pathogens, and potential co-localization of mitochondria expressing FDH1 with chloroplasts was identified after infection with nonhost pathogens. nih.govresearchgate.net

Implications of Dual Localization for Cellular Processes

The dual localization of the this compound to both mitochondria and chloroplasts suggests a coordinated role in cellular processes, particularly in plant defense responses. nih.govusu.edu It is speculated that FDH1 may coordinate mitochondria- and chloroplast-mediated defense responses against bacterial pathogens in plants. nih.govusu.eduplos.org Dual targeting of FDH1 to these organelles may be necessary for effective signaling during plant defense against bacterial pathogens. nih.govusu.edu This dual localization could facilitate the coordination of defense responses that involve reactive oxygen species (ROS) generation from both chloroplasts and mitochondria. nih.govusu.edu

Organism	Primary Localization	Conditional Localization	Conditions for Conditional Localization
Arabidopsis thaliana	Mitochondria	Chloroplasts	Wounding, Bacterial Pathogens (especially nonhost) usu.eduresearchgate.netplos.org
Nicotiana benthamiana	Mitochondria	Chloroplasts	Bacterial Pathogens (host and nonhost) nih.govusu.edu
Capsicum annuum	Mitochondria	Not explicitly mentioned
Saccharomyces cerevisiae	Cytosol	Mitochondria (engineered)	Fusion to mitochondrial signal peptide asm.org
Schizosaccharomyces pombe	Cytosol	Not explicitly mentioned

Physiological and Metabolic Roles of the Fdh1 Gene Product

Integration of the FDH1 Gene Product into One-Carbon Metabolism

One-carbon (C1) metabolism involves the transfer of single carbon units in various oxidation states. Formate (B1220265) is a key intermediate in this network, and FDH1 plays a significant role in its metabolism. ebi.ac.ukplos.orgusu.eduresearchgate.netresearchgate.net

Role in Methanol (B129727) Oxidation Pathways in Methylotrophic Organisms

In methylotrophic microorganisms, which can utilize methanol as a sole carbon and energy source, the oxidation of methanol proceeds through a series of steps, with formate oxidation being the final stage. uniprot.orgwikipedia.orgmedchemexpress.comebi.ac.ukebi.ac.ukuniprot.org In organisms like the methylotrophic yeast Candida boidinii, methanol is first oxidized to formaldehyde (B43269), which is then further oxidized to formate. asm.orgtandfonline.com The this compound, an NAD+-dependent formate dehydrogenase, catalyzes the conversion of this formate to carbon dioxide, completing the methanol oxidation pathway. uniprot.orgmedchemexpress.comuniprot.orgasm.orgtandfonline.com This step is vital for the efficient utilization of methanol. wikipedia.orgebi.ac.uk Studies in C. boidinii have shown that disruption of the FDH1 gene significantly inhibits growth on methanol, indicating its importance in this pathway, although it may not be strictly essential as other formate dehydrogenases might exist or alternative pathways could provide some limited growth. asm.orgnih.govnih.gov

Contribution to Formate Detoxification and Cellular Homeostasis

Formate can be a toxic compound to cells if it accumulates. asm.orgnih.govnih.govasm.org The this compound plays a crucial role in detoxifying formate by converting it to carbon dioxide. uniprot.orgwikipedia.orgmedchemexpress.comebi.ac.ukasm.orgfrontiersin.orggenome.jp This detoxification function is important in both methylotrophic and non-methylotrophic organisms. uniprot.orgmedchemexpress.comebi.ac.uk For instance, in Saccharomyces cerevisiae, overexpression of FDH1 has been shown to increase resistance to formic acid, highlighting its role in mitigating formate toxicity. mdpi.com In Candida boidinii, FDH's main physiological role appears to be formate detoxification, especially when the organism is grown on substrates like methylamine (B109427) or choline (B1196258), which lead to formate accumulation. asm.orgnih.gov Formate detoxification by FDH is also relevant in the context of methanol poisoning in mammals, where formate is a toxic metabolite. nih.gov

Role of the this compound in Cellular Energy Metabolism

The catalytic activity of FDH1 is directly linked to cellular energy metabolism, primarily through the generation of NADH. wikipedia.orguniprot.orguniprot.orgasm.orgmdpi.comresearchgate.net

NADH Generation and Energy Yield through Formate Oxidation

The oxidation of formate catalyzed by NAD+-dependent FDH1 produces NADH. uniprot.orgwikipedia.orguniprot.orgebi.ac.ukuniprot.orguniprot.orgasm.orgmdpi.com The reaction is: Formate + NAD+ ⇌ CO2 + NADH + H+. wikipedia.orgebi.ac.uk This generated NADH can then be utilized by the electron transport chain to produce ATP through oxidative phosphorylation, thereby contributing to the cellular energy yield. asm.orgmdpi.com In methylotrophic yeasts growing on methanol, the NADH generated by FDH is considered to contribute significantly to the energy supply. nih.govasm.orgnih.govsigmaaldrich.com Overexpression of FDH1 in Saccharomyces cerevisiae has been linked to enhanced oxidative phosphorylation and increased ATP production, leading to improved cell viability under stress conditions. mdpi.com

Interplay with Central Carbon Metabolism Pathways

While primarily involved in formate metabolism, FDH1's activity and the production of NADH can influence central carbon metabolism. The availability of NADH is a key factor regulating various metabolic pathways, including glycolysis and the citric acid cycle. mdpi.com The reversible nature of some formate dehydrogenases, capable of converting CO2 to formate using NADH or NADPH, also links FDH activity to carbon fixation and potentially to the replenishment of intermediates in central metabolism, although the primary physiological direction for many FDH1 enzymes is formate oxidation. frontiersin.orgmdpi.comresearchgate.net In plants, formate is involved in one-carbon metabolism, which is interconnected with other metabolic pathways, and FDH1's role in formate metabolism can thus indirectly influence these pathways. plos.orgusu.eduresearchgate.net Studies in Clostridium paraputrificum have shown that introducing a formate-originated NADH regeneration pathway through fdh1 overexpression can significantly redistribute whole cellular metabolism, highlighting the interplay between formate metabolism and central pathways. nih.gov

Involvement of the this compound in Stress Response Mechanisms

The this compound has been implicated in various stress response mechanisms in different organisms, particularly in plants. uniprot.orgnih.govuniprot.orgplos.orgusu.edusigmaaldrich.comoup.comnih.govnih.govliberumbio.comresearchgate.net

In plants, FDH is considered a universal stress protein, and its expression is induced by a variety of abiotic stresses, including hypoxia, chilling, drought, dark, wounding, and high salinity. uniprot.orgplos.orgusu.edusigmaaldrich.comoup.comnih.govnih.govresearchgate.net It is also induced by biotic stresses, such as bacterial pathogens. plos.orgusu.eduoup.comnih.gov In Arabidopsis thaliana, AtFDH1 is upregulated in response to both host and nonhost bacterial pathogens, and mutants lacking functional AtFDH1 show compromised resistance to these pathogens. plos.orgresearchgate.netoup.com FDH1 has been shown to play a role in regulating programmed cell death (PCD) and defense responses against bacterial pathogens in pepper. plos.orgusu.eduoup.comnih.gov The localization of FDH1 to mitochondria and potentially chloroplasts in plants suggests its involvement in signaling networks between these organelles during stress responses. plos.orgusu.eduresearchgate.nettandfonline.com Furthermore, overexpression of FDH in tobacco has been shown to enhance tolerance to aluminum stress, potentially through increased antioxidant enzyme activity and citrate (B86180) secretion. researchgate.net The induction of FDH expression by formate itself suggests that formate might act as a signal molecule in stress transduction pathways. nih.gov

Compound Names and PubChem CIDs

Compound Name	PubChem CID
Formate	284
Carbon Dioxide	280
NADH	434966
NAD+	5874
Methanol	887
Formaldehyde	712
Methylamine	632
Choline	305
ATP	5957
Formic Acid	308
Tetrahydrofolate	130380
10-formyltetrahydrofolate	135389539
Aluminum	135306879
Citrate	311

Data Table Example (Based on search results, a specific comparative data table across different organisms for FDH1 activity or expression under various conditions could be constructed if more precise numerical data were consistently available across multiple sources. The search results provided qualitative or specific experimental data points rather than a broad comparative dataset suitable for a single large table. However, here is an example of how such a table might be structured if the data were available, using illustrative values based on the search findings):

Illustrative Data on FDH1 Activity/Expression under Different Conditions

Organism	Condition	FDH1 Activity (U/mg protein)	FDH1 Expression Level	Notes	Source Example
Candida boidinii	Growth on Methanol	High	Induced	Essential for efficient methanol utilization	asm.orgnih.gov
Candida boidinii	Growth on Glucose	Low	Low	Repressed by glucose	asm.orgnih.gov
Saccharomyces cerevisiae	Wild Type	1.10 ± 0.16	Basal	Control strain	mdpi.com
Saccharomyces cerevisiae	fdh1 Overexpression	2.83 ± 0.11	High	Increased formate tolerance	mdpi.com
Arabidopsis thaliana	Uninfected	Basal	Basal	plos.orgoup.com
Arabidopsis thaliana	Pathogen Infected	Increased	Upregulated	Involved in disease resistance	plos.orgusu.eduoup.comnih.gov
Potato leaves	Control	Low	Low	uniprot.orgnih.gov
Potato leaves	Dark/Hypoxia	Increased	Strongly Increased	Stress response	uniprot.orgnih.gov

Regulation of Plant Cell Death Pathways by the this compound

The this compound has been shown to regulate programmed cell death (PCD) in plants, specifically in the context of defense against bacterial pathogens. nih.govusu.eduplos.orgresearchgate.net In pepper, FDH1 regulates programmed cell death against bacterial pathogens. nih.govusu.eduplos.org Transient expression of FDH1 in pepper and Nicotiana benthamiana leaves induced hypersensitive response (HR)-like cell death. oup.comnih.gov The D-isomer-specific 2-hydroxyacid dehydrogenase signatures of FDH1 were found to be necessary for the induction of HR-like cell death and FDH activity. oup.comnih.gov Silencing of FDH1 in pepper significantly attenuated the cell death response. oup.comnih.gov Studies suggest that FDH1 may be involved in the cell death signaling pathway, contributing to hypersensitive cell death in response to bacterial pathogens. nih.gov Mitochondria and chloroplasts are described as having important roles in reactive oxygen species (ROS)-mediated programmed cell death. nih.gov FDH1 may coordinate mitochondria- and chloroplast-mediated defense responses, including HR-induced cell death, against bacterial pathogens in plants. usu.edupreprints.orgresearchgate.net

Participation in Plant Hormonal Signaling, including Salicylic (B10762653) Acid and Jasmonic Acid

The this compound is involved in plant defense responses that are mediated by salicylic acid (SA) and jasmonic acid (JA) signaling pathways. nih.govusu.eduplos.orgpreprints.org In Arabidopsis, the expression patterns of SA and JA marker genes after pathogen infections in Atfdh1 mutants indicated the involvement of both SA and JA in the FDH1-mediated plant defense response to bacterial pathogens. nih.govplos.org Specifically, SA marker genes like PAD4 and EDS1, and the JA marker gene PDF1.2, showed lower induction levels in Atfdh1 mutants compared to wild-type plants after pathogen inoculation. nih.gov Overexpression of FDH1 in Arabidopsis conferred greater resistance to Pseudomonas syringae pv. tomato in a salicylic acid-dependent manner. oup.comnih.gov FDH1 silencing in pepper significantly attenuated salicylic acid levels. oup.comnih.gov These findings suggest that FDH1 is essential for the induction of the hypersensitive cell death response in an SA-dependent manner. nih.gov

Contribution to Plant Defense Responses against Biotic Stresses

FDH1 plays a role in plant innate immunity against both host and nonhost bacterial pathogens. usu.eduplos.org In Arabidopsis thaliana, AtFDH1 was highly upregulated in response to both host and nonhost bacterial pathogens. usu.eduplos.orgpreprints.orgresearchgate.net Arabidopsis Atfdh1 mutants were compromised in nonhost resistance, basal resistance, and gene-for-gene resistance. usu.eduplos.orgpreprints.orgresearchgate.net Virus-induced gene silencing (VIGS) of NbFDH1 in Nicotiana benthamiana compromised nonhost resistance and the elicitation of the hypersensitive response. researchgate.net An increase in bacterial multiplication and disease symptoms was observed in TRV::NbFDH1 inoculated plants compared to controls. researchgate.net The expression of FDH is strongly induced during various biotic stress responses, including pathogen infection. usu.eduplos.org FDH1 has been shown to play a role in disease resistance in pepper against a bacterial pathogen. nih.govusu.eduresearchgate.net FDH1 and Calreticulin-3 precursor (CRT3) interact with the helicase domain of Cucumber mosaic virus (CMV) isolate-P1, suggesting a role for FDH1 in plant disease resistance. nih.gov

Role in Acetic and Formic Acid Tolerance

FDH1 contributes to the tolerance of formic acid and acetic acid in microorganisms such as Saccharomyces cerevisiae. mdpi.comresearchgate.net Overexpression of fdh in S. cerevisiae enhanced tolerance to both formate and acetate (B1210297). mdpi.com The resistance mechanism to formic acid involves the decomposition of formic acid by FDH1. mdpi.com Formic acid is rapidly converted into CO2 and water by formate dehydrogenases (FDH), including FDH1 and FDH2, producing NADH. nih.gov This activity is proposed to contribute to formic acid detoxification. nih.gov In the presence of acetic acid without formate, FDH1 converted CO2 from glucose fermentation to formate and ATP, enhancing cell viability. mdpi.com Studies in S. cerevisiae have shown that upregulation of formate dehydrogenase genes (FDH1 and FDH2) is a prominent transcriptional event in response to excess formic acid. researchgate.net Overexpression of the FDH1 gene allowed yeast to rapidly decompose excess formic acid. researchgate.net FDH1 activity was found to be higher in S. cerevisiae strains with enhanced tolerance to formic acid. researchgate.net

Data Table: FDH1 Activity in Saccharomyces cerevisiae Strains

Strain	FDH1 Activity (U/mg)	Reference
S. cerevisiae S288C	1.10 ± 0.16	researchgate.net
S. cerevisiae F3	2.83 ± 0.11	researchgate.net
S. cerevisiae Control	1.29	researchgate.net
S. cerevisiae FA	3.06	researchgate.net

This compound in CO2 Fixation and Carbon Utilization

Function in Carbon Dioxide Reduction in Specific Microorganisms

FDH1 is a critical enzyme responsible for fixing CO2 in specific microorganisms, such as the gas-fermenting bacterium Clostridium ljungdahlii. asm.orgnih.govnih.govasm.orgasm.org In C. ljungdahlii, FDH1 catalyzes the NAD-linked oxidation of formate to carbon dioxide. usu.edu However, FDHs can also mediate the reversible reaction of CO2 reduction to formate. mdpi.comfrontiersin.org In some bacteria, FDH forms a complex with electron-bifurcating hydrogenase to reduce CO2 to formate as a biosynthetic precursor. frontiersin.org Two formate dehydrogenases (CO2-reductases), FDH-1 and FDH-2, were isolated from Syntrophobacter fumaroxidans and exhibited high CO2-reduction rates to formate. nih.gov NAD+-dependent FDH from Candida boidinii has been applied for CO2 reduction, resulting in formate production. mdpi.com Similarly, NAD+-dependent FDH of S. cerevisiae has been reported to be capable of bio-fixing CO2. mdpi.com

Contribution to Carbon Recovery and Biosynthesis

FDH1's role in catalyzing the interconversion of formate and CO2 contributes to carbon recovery and biosynthesis in various organisms. In methylotrophic microorganisms, formate oxidation catalyzed by FDH1 is the final step in the methanol oxidation pathway. uniprot.orgmedchemexpress.com In non-methylotrophic organisms, FDH1 plays a role in the detoxification of exogenous formate. uniprot.orgmedchemexpress.com The conversion of CO2 to formate by FDH1 has become a topic of interest for sustainable production of chemicals and fuels. mdpi.comnih.govasm.org In S. cerevisiae, the conversion of CO2 from glucose fermentation to formate catalyzed by FDH1 contributed to enhanced resistance to acetic acid. mdpi.com In gas-fermenting bacteria like C. ljungdahlii, FDH1 is essential for CO2 utilization and the production of solvents like acetate and ethanol (B145695). asm.org Microbial CO2 fixation and conversion, involving enzymes like FDH, are poised to play a critical role in addressing climate change and promoting green manufacturing.

Interactions of the Fdh1 Gene Product with Other Biological Molecules

Protein-Protein Interactions Involving the FDH1 Gene Product

Protein-protein interactions are fundamental to the cellular functions of the this compound, influencing its enzymatic activity, localization, and participation in signaling pathways.

Formation of Enzyme Complexes

The this compound can form enzyme complexes, which are essential for its catalytic activity and integration into metabolic pathways. In some bacteria, FDH1 is capable of forming complexes with other proteins, such as electron-bifurcating [FeFe] hydrogenase and small ferredoxin-like proteins. nih.gov These multienzyme systems are suggested to enhance the efficiency of CO2 reduction by facilitating electron transfer. nih.gov In Escherichia coli, Formate (B1220265) Dehydrogenase-N, which is composed of alpha, beta, and gamma subunits, forms a membrane-protein complex that serves as a major electron donor to the nitrate (B79036) respiratory chain. researchgate.net This complex structure is crucial for its function in anaerobic respiration. researchgate.net Additionally, in Candida boidinii, FDH1 exists as a homodimer, a common form for this enzyme. uniprot.org

A novel fusion protein has been designed by combining the dimeric formate dehydrogenase from Candida boidinii with glutamate (B1630785) dehydrogenase from Clostridium symbiosum. frontiersin.org This artificial complex functions as a bifunctional biocatalyst, where FDH regenerates the NADH cofactor consumed by glutamate dehydrogenase, demonstrating the potential for FDH1 to be integrated into functional complexes for specific applications. frontiersin.org

Interaction with Regulatory Proteins

The activity and localization of the this compound can be modulated through interactions with regulatory proteins. In Clostridium ljungdahlii, FDH1 is subject to interactive regulation by the lysine (B10760008) acetylation system At2/Dat1 and the global transcriptional factor CcpA. nih.govnih.govasm.orgasm.org The At2/Dat1 system regulates FDH1 activity via acetylation at a specific lysine residue (lysine-29). nih.govnih.gov Furthermore, the transcription factor CcpA negatively regulates FDH1 expression. nih.govnih.govasm.org This collaborative regulation by both acetylation and transcriptional control highlights a complex network governing FDH1 activity in this bacterium. nih.govasm.org

In plants, FDH1 has been shown to interact directly with the RING-type ubiquitin ligase Keep on Going (KEG), which is localized in the trans-Golgi network and early endosomes. nih.govresearchgate.net This interaction suggests a potential role for KEG in regulating FDH1 or processes it is involved in, such as plant immunity, as KEG is known to affect the secretion of defense proteins. nih.govresearchgate.net Another reported interaction in plants is between FDH1 and Calreticulin-3 precursor (CRT3), which is localized in the endoplasmic reticulum lumen and associated with stress response and plant immunity. researchgate.net This interaction with CRT3, which also interacts with viral proteins, suggests a role for FDH1 in plant disease resistance. researchgate.net

Inter-organellar Communication and Signaling Pathways

The this compound is implicated in communication between different cellular organelles and participation in signaling pathways, particularly in the context of plant defense.

Cross-talk between Mitochondria and Chloroplasts Mediated by this compound

In plants, the this compound has been observed to localize to both mitochondria and chloroplasts, and its presence in both organelles appears to be significant for cellular signaling. plos.orgusu.eduresearchgate.netnih.gov While FDH1 is predominantly localized in mitochondria, studies have shown its translocation to chloroplasts, particularly in response to nonhost bacterial pathogens. plos.orgusu.eduresearchgate.netnih.govplos.org This dual localization and translocation suggest a role for FDH1 in coordinating responses between these two organelles. plos.orgusu.eduresearchgate.net

The co-localization of mitochondria containing FDH1 with chloroplasts has been observed following infection with nonhost pathogens in Arabidopsis. plos.orgresearchgate.netresearchgate.net Time-lapse imaging has shown mitochondria localized FDH1 aggregating with and moving around chloroplasts, suggesting a dynamic interaction. nih.gov This physical proximity and potential transfer or signaling mediated by FDH1 could be crucial for integrated defense responses. usu.eduresearchgate.netnih.govresearchgate.net The characterization of proteins that interact with FDH1 in both mitochondria and chloroplasts is expected to provide further insights into its role in inter-organellar cross-talk during stress responses. usu.edunih.gov

Role in Reactive Oxygen Species (ROS) Generation and Signaling

The this compound is linked to the generation and signaling of Reactive Oxygen Species (ROS), particularly in the context of plant defense responses. ROS are important signaling molecules involved in programmed cell death (PCD) and the hypersensitive response (HR) against pathogens. usu.edupreprints.orgnih.govnih.gov

Studies in pepper have shown that transient expression of FDH1 induces HR-like cell death and promotes the accumulation of hydrogen peroxide (H2O2), a type of ROS. nih.gov The induction of H2O2 accumulation was observed to occur earlier than the cell death response. nih.gov Silencing of FDH1 in pepper significantly attenuated ROS accumulation during infection with a bacterial pathogen, indicating a pivotal role for FDH1 in early defense responses associated with cell death. nih.gov Overexpression of FDH1 in Arabidopsis also led to increased ROS accumulation during pathogen infection. nih.gov

It is speculated that FDH1 plays a role in the cellular signaling networks between mitochondria and chloroplasts that lead to coordinated defense responses, including salicylic (B10762653) acid (SA)-induced ROS generation and HR-induced cell death. usu.eduresearchgate.netpreprints.org While mitochondria are a source of ROS, chloroplasts also contribute significantly to ROS production during stress responses in plants. usu.eduresearchgate.net The potential transmission of FDH1 protein from mitochondria to chloroplasts could initiate a signal transduction pathway for the production of chloroplast-derived ROS. usu.eduresearchgate.netresearchgate.net This suggests a model where FDH1 contributes to a mitochondria-to-chloroplast integrated ROS signaling pathway that regulates plant innate immunity. usu.eduresearchgate.net

Data Table: Examples of FDH1 Protein Interactions and Associated Functions

Interacting Molecule/Complex	Organism	Nature of Interaction	Associated Function(s)	Source(s)
Electron-bifurcating [FeFe] hydrogenase	Bacteria	Formation of enzyme complex	Enhanced CO2 reduction	nih.gov
Small ferredoxin-like protein	Bacteria	Formation of enzyme complex	Enhanced CO2 reduction	nih.gov
YjgC-type protein, YjgD-type protein	Escherichia coli	Formation of membrane-protein complex	Electron donation to nitrate respiratory chain	researchgate.netgoogle.com
At2/Dat1 system (lysine acetylation)	Clostridium ljungdahlii	Regulatory interaction (acetylation)	Regulation of FDH1 activity	nih.govnih.govasm.org
CcpA (transcriptional factor)	Clostridium ljungdahlii	Regulatory interaction (transcription)	Negative regulation of FDH1 expression	nih.govnih.govasm.org
Keep on Going (KEG) (ubiquitin ligase)	Plants (Arabidopsis)	Direct interaction	Potential regulation in plant immunity/protein secretion	nih.govresearchgate.net
Calreticulin-3 precursor (CRT3)	Plants	Direct interaction	Role in plant disease resistance	researchgate.net
Mitochondria and Chloroplasts	Plants	Dual localization, translocation, co-localization	Inter-organellar communication, defense signaling	plos.orgusu.eduresearchgate.netnih.govresearchgate.netplos.orgresearchgate.net
Reactive Oxygen Species (ROS)	Plants	Involvement in generation and signaling	Defense responses, HR, PCD	usu.eduresearchgate.netpreprints.orgnih.govresearchgate.netresearchgate.netnih.gov

Methodological Approaches in Fdh1 Gene Product Research

Molecular Cloning and Expression Systems

Molecular cloning techniques are fundamental for isolating and amplifying the FDH1 gene from various organisms. Once cloned, the gene can be inserted into expression vectors designed for different host systems, such as bacteria, yeast, or plants. These systems allow for the production of recombinant FDH1 protein, which is essential for subsequent biochemical, structural, and functional studies. For instance, studies have involved cloning FDH1 from organisms like Candida boidinii and Methylorubrum extorquens for expression and characterization. asm.orgresearchgate.netresearchgate.netnih.gov Recombinant production of FDH1 from Methylorubrum extorquens AM1 has been evaluated in different host systems, including Escherichia coli and Cupriavidus necator, demonstrating varying levels of expression and specific activity. researchgate.net Overexpression of FDH1 in Methylorubrum extorquens has shown differential expression levels between its alpha and beta subunits. researchgate.netresearchgate.net In plant research, FDH1 genes from species like Arabidopsis thaliana and Nicotiana benthamiana have been cloned and expressed, often fused with reporter genes like Green Fluorescent Protein (GFP) for localization studies. usu.eduplos.org Transient expression systems, such as Agrobacterium tumefaciens-mediated delivery in Nicotiana benthamiana leaves, are utilized to rapidly assess the effects of FDH1 expression or modified versions of the protein. nih.gov

Gene Editing and Gene Silencing Techniques

Gene editing and silencing techniques are invaluable for investigating the in vivo function of the FDH1 gene product by altering its expression levels. Techniques like Virus-Induced Gene Silencing (VIGS) have been applied in plants such as Nicotiana benthamiana and pepper to reduce the expression of FDH1. usu.edunih.govnih.govresearchgate.netresearchgate.net Silencing of FDH1 using VIGS has been shown to attenuate resistance against bacterial pathogens and affect processes like hypersensitive response-like cell death. nih.govresearchgate.netresearchgate.net In yeast, gene disruption techniques, such as one-step gene disruption, have been used to create fdh1 deletion mutants in Candida boidinii to study the physiological role of FDH1. asm.orgnih.gov The CRISPR/Cas9 method has also been employed to knock out the FDH1 gene in Saccharomyces cerevisiae to assess its impact on cellular processes like hypertonic tolerance. mdpi.comdntb.gov.ua T-DNA insertion mutants for the AtFDH1 gene in Arabidopsis thaliana are also utilized to study the effects of reduced or absent FDH1 function on plant defense responses. usu.edunih.govnih.govresearchgate.netresearchgate.net

Biochemical and Enzymatic Assays

Biochemical and enzymatic assays are essential for characterizing the catalytic activity and properties of the this compound. Spectrophotometric assays are commonly used to measure FDH1 activity by monitoring the production of NADH from NAD+ as formate (B1220265) is oxidized to carbon dioxide. creative-enzymes.commdpi.com

Component	Concentration/Condition	Measurement Target
Cell extract	100 µL	FDH1 activity
Mercaptoethanol	100 mM	FDH1 activity
NAD+	1.67 mM	NADH production
Sodium formate	167 mM	NADH production
Sodium phosphate (B84403) buffer	100 mM, pH 7.5	Reaction environment
Wavelength	340 nm	NADH absorbance
Temperature	30 °C	Reaction temperature

These assays can be performed using cell extracts or purified recombinant protein. mdpi.com Studies have measured FDH1 activity in various contexts, including in transiently expressing plant leaves and in different yeast strains, to correlate enzyme activity with specific physiological conditions or genetic modifications. nih.govmdpi.com For example, increased FDH1 activity has been observed in pepper leaves transiently expressing FDH1. nih.gov In Saccharomyces cerevisiae, strains engineered for increased formic acid resistance showed elevated specific FDH1 activity. mdpi.com

Strain/Condition	Specific FDH1 Activity (U/mg)
S. cerevisiae S288C (Control)	1.10 ± 0.16
S. cerevisiae F3	2.83 ± 0.11
S. cerevisiae FA (Recombinant)	3.06 ± 0.12
S. cerevisiae Control	1.29 ± 0.08

Data from mdpi.com.

Biochemical characterization also involves studying the effects of substrates, cofactors (like NAD+), and potential inhibitors on enzyme activity. creative-enzymes.com

Subcellular Localization Studies

Determining the subcellular localization of the this compound is crucial for understanding its cellular function. Techniques such as fusion with fluorescent proteins, like GFP, followed by confocal microscopy are widely used. usu.eduplos.orgnih.govnih.govresearchgate.netresearchgate.net Transient expression of FDH1-GFP constructs in model plant systems like Nicotiana benthamiana allows for visualization of the protein's distribution within the cell. usu.eduplos.orgnih.govresearchgate.netresearchgate.net Studies have shown that FDH1 can localize to mitochondria and, in some cases, also to chloroplasts, particularly under specific stress conditions like pathogen infection. usu.eduplos.orgnih.govresearchgate.netresearchgate.netresearchgate.netpreprints.orgusu.edu Immunoblotting of fractionated protein extracts from transformed cells can further confirm the presence of FDH1 in specific cellular compartments. nih.govresearchgate.net Deletion analysis of putative targeting sequences within the FDH1 protein sequence, followed by localization studies of the truncated versions, helps identify the regions responsible for directing the protein to specific organelles. nih.gov

Transcriptomic and Proteomic Analyses

Transcriptomic and proteomic analyses provide insights into the regulation of FDH1 gene expression at the mRNA and protein levels, respectively, and how these levels change in response to various stimuli. Techniques like quantitative real-time PCR (qRT-PCR) are used to measure FDH1 mRNA levels under different conditions, such as pathogen infection or exposure to specific carbon and nitrogen sources. asm.orgnih.govplos.orgnih.govnih.govresearchgate.netnih.govresearchgate.net These studies have shown that FDH1 expression can be induced by factors like pathogen inoculation, methanol (B129727), methylamine (B109427), or choline (B1196258). asm.orgnih.govplos.orgnih.govnih.gov

Condition/Treatment	Organism/Tissue	Fold Change in FDH1 Expression (vs. control)	Reference
P. syringae pv. maculicola	Arabidopsis leaves	Slightly increased (<0.5-fold)	plos.orgnih.gov
P. syringae pv. tabaci	Arabidopsis leaves	~2-fold increase	plos.orgnih.gov
Xanthomonas campestris pv. vesicatoria (avirulent)	Pepper leaves	Significantly increased	nih.gov
Methanol	Candida boidinii	Induced	asm.orgnih.gov
Methylamine	Candida boidinii	Induced	asm.orgnih.gov
Choline	Candida boidinii	Induced	asm.orgnih.gov

Proteomic approaches, such as iTRAQ-based technology, are used to identify and quantify differentially expressed proteins, including FDH1, in response to stress conditions like high sugar concentrations. mdpi.comdntb.gov.uafrontiersin.orgnih.gov Proteomic analysis has revealed that FDH1 protein levels can be significantly increased under high sugar stress in yeast. mdpi.comdntb.gov.ua Comparative proteomic analyses in bacteria have also identified differential abundance of FDH1 subunits under different growth conditions. frontiersin.orgnih.gov Full-length mRNA sequencing can provide detailed information about FDH1 gene structure and the presence of natural antisense transcripts that may regulate its expression. nih.gov

Genetic and Adaptive Evolution Studies

Genetic and adaptive evolution studies investigate the genetic basis of FDH1 function and how the gene and its expression have evolved. This involves analyzing FDH1 gene sequences across different organisms to understand phylogenetic relationships and identify conserved or divergent regions. usu.edunih.govresearchgate.net Studies have compared FDH1 sequences from different plant species, revealing high levels of identity. usu.edunih.govresearchgate.net Adaptive laboratory evolution (ALE) is a technique used to evolve microorganisms in a controlled environment to improve specific traits, such as growth on formate. researchgate.netresearchgate.netchalmers.sedntb.gov.ua By engineering mutant strains lacking native FDHs and reintroducing FDH1, ALE can be applied to enhance formate utilization and study the genetic changes that contribute to improved growth. researchgate.netresearchgate.net Transcriptomic and proteomic analyses of evolved strains can identify changes in gene expression and protein abundance related to FDH1 function and associated pathways. researchgate.net Population genetic evidence can also be used to infer whether FDH1 gene expression has been subject to lineage-specific selection. nih.gov

Concluding Perspectives and Future Research Directions

Current Gaps in Understanding the FDH1 Gene Product

Despite significant research into Formate (B1220265) Dehydrogenase 1 (FDH1), several gaps in understanding persist. A key area of uncertainty lies in the precise reaction mechanism, with multiple putative mechanisms having been suggested and requiring further clarification through experimental and theoretical methods d-nb.info. While computational studies have provided insights, indicating that the formate substrate may not directly coordinate to the active site metal initially, the full catalytic process is still being elucidated d-nb.info.

Another area with contradictory information is the subcellular localization of FDH1 in plants. Some studies suggest localization solely to mitochondria, while others indicate localization to both mitochondria and chloroplasts plos.orgresearchgate.netusu.edu. Recent findings in Arabidopsis thaliana suggest that while AtFDH1 primarily localizes to mitochondria, co-localization with chloroplasts can be observed after infection with nonhost pathogens, implying a potential role in signaling networks between these organelles during defense responses plos.orgresearchgate.netusu.edu. However, the conditions and mechanisms governing this dual localization and its functional significance require further investigation plos.org.

Furthermore, while the role of FDH1 in processes like one-carbon metabolism, stress response, and plant defense against bacterial pathogens is being established plos.orgnih.govresearchgate.netnumberanalytics.comnih.gov, the detailed molecular mechanisms underlying these roles are not fully understood. For instance, the specific signaling pathways and interactions through which FDH1 influences programmed cell death and defense hormone regulation in plants warrant deeper study nih.gov. The dynamic nature of certain domains, such as the C-terminal cap domain in some FDH1 variants, and its relationship to active site conformation and enzyme maturation also represent areas requiring further investigation nih.gov.

Emerging Research Avenues for the this compound

Emerging research avenues for the this compound are largely driven by its catalytic activity and biological roles. One significant area is the exploration of FDH1's potential in CO₂ utilization and reduction, particularly metal-dependent variants capable of the reversible conversion of CO₂ to formate numberanalytics.commdpi.comresearchgate.netuea.ac.uk. This has implications for developing novel CO₂ reduction systems and improving biocatalytic processes relevant to climate change mitigation and the production of fuels and chemicals numberanalytics.commdpi.comresearchgate.net. Future research aims to harness the catalytic activity of FDH1 for biotechnological and chemical applications, potentially using engineered enzymes or bio-inspired model compounds mdpi.com.

Investigating the structural changes of FDH1 during catalysis using techniques like time-resolved X-ray crystallography is another promising avenue to better understand its mechanism and properties mdpi.com. Identifying formate binding sites within the catalytic pocket, as recently achieved for a tungsten-containing FDH1, can inform the engineering of variants with enhanced activity and substrate specificity mdpi.com.

In plants, further research is needed to fully elucidate the role of FDH1 in disease resistance, including its interaction with defense signaling pathways involving salicylic (B10762653) acid and jasmonic acid plos.orgnih.gov. Understanding the mechanisms behind its stress-induced localization to chloroplasts and its involvement in organellar signaling networks during pathogen infection presents an important research direction plos.orgresearchgate.netusu.edu.

Furthermore, exploring the regulation of FDH1 activity, such as through post-translational modifications like acetylation, is an emerging area, particularly in microorganisms where it plays a crucial role in CO₂ fixation asm.org. Understanding how these regulatory mechanisms influence FDH1 function can inform strategies for metabolic engineering and biotechnological applications asm.org.

Broader Implications of this compound Research for Fundamental Biology

Research into the this compound has broader implications for fundamental biology, extending beyond its specific enzymatic function. Its role in one-carbon metabolism highlights the intricate biochemical networks essential for cellular function in diverse organisms plos.orgalfa-chemistry.comnumberanalytics.com. Understanding how FDH1 integrates into these pathways provides insights into fundamental metabolic processes.

The involvement of FDH1 in stress responses, particularly in plants and microorganisms, underscores its importance in cellular adaptation and survival under challenging conditions plos.orgnih.govnumberanalytics.commdpi.com. Studying FDH1's role in plant defense mechanisms contributes to a broader understanding of plant-pathogen interactions and the evolution of plant immunity plos.orgresearchgate.netnih.gov. The potential for FDH1 to mediate signaling between organelles like mitochondria and chloroplasts reveals complex layers of cellular communication crucial for coordinated responses plos.orgresearchgate.netusu.edu.

Moreover, research on metal-dependent FDH1 enzymes provides valuable insights into bioinorganic chemistry, particularly concerning the role of metal cofactors like molybdenum and tungsten in enzymatic catalysis and electron transfer alfa-chemistry.comnumberanalytics.comnih.govmdpi.comuniprot.orgwikipedia.org. These studies contribute to understanding how metalloenzymes facilitate complex redox reactions vital for life.

Finally, the investigation of FDH1's reversible activity in CO₂ conversion has significant implications for understanding natural carbon cycling and developing biological solutions for carbon capture and utilization numberanalytics.commdpi.comresearchgate.netuea.ac.uk. This research contributes to fundamental knowledge about how biological systems can interact with and transform key atmospheric gases.

Compound Names and PubChem CIDs

Q & A

Q. Methodological Answer :

• Sequencing Validation : Confirm knockouts via whole-genome sequencing or PCR-based junction assays .
• Phenotypic Consistency : Replicate growth assays across ≥3 biological replicates under controlled conditions (pH, temperature, media) .
• Data Transparency : Adhere to ICH guidelines for genomic data storage, including raw files, processing pipelines, and QC thresholds .